![molecular formula C7H10N2O B6169389 [(5S)-5H,6H,7H-pyrrolo[1,2-a]imidazol-5-yl]methanol CAS No. 2613299-66-2](/img/no-structure.png)
[(5S)-5H,6H,7H-pyrrolo[1,2-a]imidazol-5-yl]methanol
Description
The compound “[(5S)-5H,6H,7H-pyrrolo[1,2-a]imidazol-5-yl]methanol” is a type of imidazole derivative. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Future Directions
Imidazole derivatives continue to be an area of active research due to their broad range of chemical and biological properties . They are key components to functional molecules that are used in a variety of everyday applications . Future research will likely continue to explore the synthesis, properties, and applications of new imidazole derivatives.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(5S)-5H,6H,7H-pyrrolo[1,2-a]imidazol-5-yl]methanol involves the conversion of a pyrrole derivative to the desired product through a series of reactions.", "Starting Materials": [ "2,5-dimethylpyrrole", "formaldehyde", "ammonium acetate", "sodium cyanoborohydride", "acetic acid", "sodium hydroxide", "methanol" ], "Reaction": [ "Step 1: Condensation of 2,5-dimethylpyrrole with formaldehyde in the presence of ammonium acetate to form 2,5-dimethyl-1-(hydroxymethyl)pyrrole.", "Step 2: Reduction of 2,5-dimethyl-1-(hydroxymethyl)pyrrole with sodium cyanoborohydride in methanol to form 2,5-dimethyl-1-(methoxymethyl)pyrrole.", "Step 3: Cyclization of 2,5-dimethyl-1-(methoxymethyl)pyrrole with acetic acid and sodium hydroxide to form [(5S)-5H,6H,7H-pyrrolo[1,2-a]imidazol-5-yl]methanol." ] } | |
CAS RN |
2613299-66-2 |
Product Name |
[(5S)-5H,6H,7H-pyrrolo[1,2-a]imidazol-5-yl]methanol |
Molecular Formula |
C7H10N2O |
Molecular Weight |
138.2 |
Purity |
95 |
Origin of Product |
United States |
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